Cas no 2143190-06-9 (1-[(oxan-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-[(oxan-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2143190-06-9
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 5408414
• Update Time: 2025-10-28

1-[(oxan-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(oxan-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C9H13N3O3/c13-9(14)8-5-12(11-10-8)4-7-2-1-3-15-6-7/h5,7H,1-4,6H2,(H,13,14)
• InChI Key： PVOWDUQMWQZHRJ-UHFFFAOYSA-N
• SMILES： N1(CC2CCCOC2)C=C(C(O)=O)N=N1

Additional information on 1-[(oxan-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-[(oxan-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2143190-06-9)

The compound 1-[(oxan-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2143190-06-9) is a structurally unique heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its molecular framework combines a 1,2,3-triazole core with a tetrahydro-2H-pyran (oxane) substituent, making it a versatile building block for drug discovery and functional material design. This article delves into its properties, applications, and relevance to contemporary research trends, addressing common queries such as "1,2,3-triazole derivatives in drug development" and "heterocyclic compounds for click chemistry."

One of the most compelling aspects of 1-[(oxan-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid is its role in click chemistry, a widely adopted synthetic strategy for rapid and efficient molecular assembly. The 1,2,3-triazole moiety, formed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), exhibits remarkable stability and bioorthogonality, making it invaluable for bioconjugation and polymer science. Researchers frequently search for "click chemistry applications 2024" or "triazole-based biomaterials," highlighting the growing demand for such compounds in cutting-edge applications.

In pharmaceutical research, 1-[(oxan-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid serves as a key intermediate for designing bioactive molecules. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other pharmacophores. Recent studies explore its potential in targeting infectious diseases and inflammatory pathways, aligning with trending topics like "antibiotic resistance solutions" and "anti-inflammatory drug discovery." The compound's oxan-3-ylmethyl group also enhances solubility, a critical factor in drug formulation.

From a material science perspective, this compound contributes to the development of smart polymers and coordination complexes. Its ability to form stable metal-ligand interactions is particularly relevant for "metal-organic frameworks (MOFs)" and "catalysis," both highly searched topics in 2024. The 1,2,3-triazole ring's electron-rich nature facilitates interactions with transition metals, paving the way for innovative catalytic systems and sensors.

Environmental and sustainability considerations further elevate the importance of 1-[(oxan-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid. As industries seek "green chemistry alternatives," this compound's synthetic efficiency and minimal byproduct generation align with eco-friendly goals. Its potential in biodegradable materials and renewable energy storage systems is another area of active exploration, resonating with queries like "sustainable heterocycles" and "energy-efficient synthesis."

In summary, 1-[(oxan-3-yl)methyl]-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2143190-06-9) exemplifies the convergence of multidisciplinary research. Whether in drug design, advanced materials, or sustainable technologies, its structural versatility addresses pressing scientific challenges. By integrating SEO-driven keywords such as "triazole carboxylic acid uses" and "oxane derivatives in medicine," this overview aims to bridge the gap between academic knowledge and real-world applications.